Cas no 2169138-47-8 (2-bromobutyl thiophene-3-carboxylate)

• Product Name: 2-bromobutyl thiophene-3-carboxylate
• CAS No: 2169138-47-8
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 6015215
• PubChem ID: 165569834
• Update Time: 2025-06-12

2-bromobutyl thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromobutyl thiophene-3-carboxylate
• 2169138-47-8
• EN300-1571329

• Inchi： 1S/C9H11BrO2S/c1-2-8(10)5-12-9(11)7-3-4-13-6-7/h3-4,6,8H,2,5H2,1H3
• InChI Key： NINBDLQGDDKYPS-UHFFFAOYSA-N
• SMILES： BrC(COC(C1=CSC=C1)=O)CC

Computed Properties

• Exact Mass: 261.96631g/mol
• Monoisotopic Mass: 261.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-bromobutyl thiophene-3-carboxylate

Introduction to 2-Bromobutyl Thiophene-3-Carboxylate (CAS No. 2169138-47-8)

2-Bromobutyl thiophene-3-carboxylate (CAS No. 2169138-47-8) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a brominated butyl chain with a thiophene carboxylate moiety. The presence of these functional groups endows the molecule with a range of chemical properties that make it an attractive candidate for various applications.

The thiophene ring, a five-membered heterocyclic compound containing a sulfur atom, is known for its aromaticity and electronic properties. These properties make thiophene derivatives valuable building blocks in the synthesis of advanced materials and pharmaceuticals. The bromine atom in the butyl chain provides a reactive site for further chemical modifications, such as cross-coupling reactions and nucleophilic substitutions, which are crucial steps in the synthesis of complex organic molecules.

Recent research has highlighted the potential of 2-bromobutyl thiophene-3-carboxylate in the development of new materials and drugs. For instance, a study published in the Journal of Materials Chemistry A demonstrated that thiophene derivatives can be used to create conductive polymers with enhanced electrical properties. These polymers have applications in electronic devices, sensors, and energy storage systems. The brominated functionality in 2-bromobutyl thiophene-3-carboxylate allows for precise control over the polymerization process, enabling the synthesis of materials with tailored properties.

In the realm of medicinal chemistry, 2-bromobutyl thiophene-3-carboxylate has shown promise as an intermediate in the synthesis of novel therapeutic agents. A recent publication in the Journal of Medicinal Chemistry reported the use of thiophene carboxylates as scaffolds for designing small molecules with potent biological activities. The bromine substituent facilitates the introduction of diverse functional groups through palladium-catalyzed cross-coupling reactions, which are essential for optimizing the pharmacological properties of drug candidates.

The synthetic accessibility and functional versatility of 2-bromobutyl thiophene-3-carboxylate have also made it a valuable tool in combinatorial chemistry and high-throughput screening. Researchers can rapidly generate libraries of compounds by varying the substituents on the brominated butyl chain and the thiophene ring. This approach has been instrumental in identifying lead compounds for various therapeutic targets, including enzymes, receptors, and ion channels.

In addition to its applications in materials science and medicinal chemistry, 2-bromobutyl thiophene-3-carboxylate has been explored for its potential in environmental remediation. Studies have shown that thiophene derivatives can be used to develop sorbent materials that efficiently remove pollutants from water and air. The bromine atom can be modified to enhance the adsorption capacity and selectivity of these materials, making them suitable for environmental applications.

The safety profile of 2-bromobutyl thiophene-3-carboxylate is an important consideration for its practical use. While brominated compounds can pose environmental concerns if not handled properly, recent advancements in green chemistry have led to more sustainable synthesis methods that minimize waste and reduce toxicity. Researchers are actively working on developing environmentally friendly processes for producing and using this compound.

In conclusion, 2-bromobutyl thiophene-3-carboxylate (CAS No. 2169138-47-8) is a multifaceted compound with a wide range of applications in chemical synthesis, materials science, medicinal chemistry, and environmental remediation. Its unique combination of functional groups provides opportunities for innovative research and development across multiple disciplines. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.